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Compound of Interest

Compound Name: J-1063

Cat. No.: B15141014 Get Quote

Application Notes and Protocols for J-1063
For Research Use Only

Introduction
J-1063 is a potent and selective inhibitor of the Activin receptor-like kinase 5 (ALK5), also

known as the transforming growth factor-beta type I receptor (TGF-βRI).[1] With an IC50 value

of 0.039 µM, J-1063 is a valuable tool for researchers investigating cellular processes

regulated by the TGF-β signaling pathway.[1] Its anti-fibrotic properties make it particularly

relevant for studies on liver fibrosis.[1][2] The mechanism of action of J-1063 involves the dual

inhibition of the TGF-β/Smad signaling cascade and the NLRP3-Caspase-1 inflammasome

pathway.[1][2]

These application notes provide detailed protocols for the dissolution, storage, and application

of J-1063 in common research settings.
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Property Value Reference

Molecular Formula C₂₄H₁₉N₅OS [1]

Molecular Weight 425.51 g/mol [1]

CAS Number 2374772-46-8 [1]

IC₅₀ (ALK5) 0.039 µM [1]

IC₅₀ (p38α MAP kinase) 8.12 µM [1]

I. Dissolution and Storage of J-1063
A. Materials Required

J-1063 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Calibrated pipettes

B. Preparation of Stock Solution (10 mM)
Pre-warm J-1063: Allow the vial of J-1063 powder to equilibrate to room temperature for 15-

20 minutes before opening to prevent condensation.

Calculate DMSO Volume: To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (μL) = (Weight of J-1063 (mg) / 425.51 g/mol ) * 100,000

Dissolution: Add the calculated volume of anhydrous DMSO to the vial of J-1063 powder.

Vortexing: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.
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Visual Inspection: Visually inspect the solution to ensure there are no visible particulates.

C. Storage of Stock and Working Solutions
Solution Type

Recommended
Storage

Shelf Life Notes

J-1063 Powder
Store at -20°C in a

desiccator.

As per manufacturer's

recommendations.

Protect from light and

moisture.

10 mM Stock Solution

in DMSO

Aliquot into single-use

volumes and store at

-20°C or -80°C.

Up to 6 months at

-20°C; up to 1 year at

-80°C.

Avoid repeated

freeze-thaw cycles.

Working Dilutions in

Aqueous Media

Prepare fresh for each

experiment.

Use immediately; do

not store.

J-1063 has limited

solubility in aqueous

solutions.

II. In Vitro Application Protocol: Inhibition of TGF-β-
induced Fibroblast Differentiation
This protocol describes the use of J-1063 to inhibit the differentiation of hepatic stellate cells

(LX-2) induced by TGF-β1.

A. Materials Required
LX-2 cells

Complete cell culture medium (e.g., DMEM with 10% FBS)

Recombinant human TGF-β1

J-1063 (10 mM stock solution in DMSO)

Phosphate-buffered saline (PBS)

Cell lysis buffer and reagents for downstream analysis (e.g., Western blot, qPCR)

B. Experimental Protocol
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Cell Seeding: Seed LX-2 cells in appropriate culture vessels (e.g., 6-well plates) at a density

that will result in 70-80% confluency at the time of treatment.

Cell Starvation (Optional): Once cells are attached and have reached the desired confluency,

replace the growth medium with serum-free or low-serum medium for 12-24 hours.

Pre-treatment with J-1063:

Prepare working solutions of J-1063 in cell culture medium at final concentrations of 2.5

µM, 5 µM, and 10 µM.[1] A vehicle control (DMSO only, at the same final concentration as

the J-1063 treatments) should also be prepared.

Remove the starvation medium and add the medium containing the different

concentrations of J-1063 or the vehicle control.

Incubate the cells for 1 hour at 37°C and 5% CO₂.[1]

TGF-β1 Stimulation:

Following the pre-treatment, add recombinant human TGF-β1 to each well (except for the

unstimulated control) at a final concentration of 5-10 ng/mL.

Incubate for the desired period (e.g., 24-48 hours) to assess markers of fibroblast

differentiation.

Downstream Analysis:

After the incubation period, wash the cells with ice-cold PBS.

Lyse the cells and collect the lysates for analysis of fibrotic markers such as α-smooth

muscle actin (α-SMA) and collagen type I by Western blot or qPCR.

C. Experimental Workflow
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In Vitro Experimental Workflow

Seed LX-2 Cells

Serum Starve (Optional)

Pre-treat with J-1063
(2.5, 5, 10 µM) or Vehicle

for 1 hour

Stimulate with TGF-β1
(24-48 hours)

Analyze Fibrotic Markers
(e.g., α-SMA, Collagen I)

 

In Vivo Experimental Logic

Acclimatize Mice

Induce Liver Fibrosis
(e.g., TAA)

Treat with J-1063
(12.5, 25, 50 mg/kg)

or Vehicle

Collect Samples
(Blood, Liver)

Analyze Fibrosis and
Inflammation Markers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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